molecular formula C18H19N3O3S2 B2772856 5-(1-((2,5-Dimethylphenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole CAS No. 1396794-36-7

5-(1-((2,5-Dimethylphenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole

Cat. No.: B2772856
CAS No.: 1396794-36-7
M. Wt: 389.49
InChI Key: IPOBWKREYACXNP-UHFFFAOYSA-N
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Description

5-(1-((2,5-Dimethylphenyl)sulfonyl)azetidin-3-yl)-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole is a useful research compound. Its molecular formula is C18H19N3O3S2 and its molecular weight is 389.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antimicrobial Evaluation

Studies have demonstrated the synthesis of novel azetidinones and their evaluation for antimicrobial activities. For example, Prajapati and Thakur (2014) explored the synthesis of novel azetidinones and evaluated their antibacterial and antifungal activities, highlighting the potential of such compounds in developing new antimicrobial agents (Sanjay D. Prajapati & M. Thakur, 2014).

Biological Assessment and Drug Research

The incorporation of 1,3,4-oxadiazole into molecular structures has been recognized for enhancing bioactivity potential. Virk et al. (2023) conducted an in vitro biological assessment of 1,3,4-oxadiazole sandwiched by azinane and acetamides, supporting the utility of such structures in drug research and development (N. Virk et al., 2023).

Anticancer Agent Development

The synthesis of substituted 1,3,4-oxadiazolyl tetrahydropyridines has been investigated for their potential as anticancer agents. Redda and Gangapuram (2007) explored the anti-inflammatory and anticancer activities of these compounds, indicating the relevance of 1,3,4-oxadiazole derivatives in developing new therapeutic options for cancer treatment (K. Redda & Madhavi Gangapuram, 2007).

Agricultural Applications

The sulfone derivatives containing 1,3,4-oxadiazole moieties have shown promise in agricultural applications, particularly in combating plant diseases. Shi et al. (2015) investigated the antibacterial activity and mechanism of action of sulfone derivatives against rice bacterial leaf blight, demonstrating their effectiveness in reducing the disease and enhancing plant resistance (Li Shi et al., 2015).

Advanced Material Synthesis

The reactivity of azoles, including oxadiazoles, with sulfonyl chlorides has been explored for the synthesis of advanced materials. Tornus, Schaumann, and Adiwidjaja (1996) detailed the competitive formation of various heterocyclic compounds, offering insights into the chemical properties and potential applications of such reactions in material science (I. Tornus, E. Schaumann, & G. Adiwidjaja, 1996).

Properties

IUPAC Name

5-[1-(2,5-dimethylphenyl)sulfonylazetidin-3-yl]-3-(thiophen-2-ylmethyl)-1,2,4-oxadiazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H19N3O3S2/c1-12-5-6-13(2)16(8-12)26(22,23)21-10-14(11-21)18-19-17(20-24-18)9-15-4-3-7-25-15/h3-8,14H,9-11H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

IPOBWKREYACXNP-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=C(C=C1)C)S(=O)(=O)N2CC(C2)C3=NC(=NO3)CC4=CC=CS4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C18H19N3O3S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

389.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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